Cas no 2418726-56-2 (4-Methyl-3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl sulfurofluoridate)

• Product Name: 4-Methyl-3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl sulfurofluoridate
• CAS No: 2418726-56-2
• MF: C₁₂H₁₇FN₂O₃S₂
• MW: 320.403383970261
• CID: 5804821
• PubChem ID: 165772957
• Update Time: 2025-05-20

4-Methyl-3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl sulfurofluoridate
• EN300-26627721
• 2418726-56-2
• 4-Methyl-3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl sulfurofluoridate

• Inchi： 1S/C12H17FN2O3S2/c1-9-10(8-15-4-2-14-3-5-15)6-11(7-12(9)19)18-20(13,16)17/h6-7,14,19H,2-5,8H2,1H3
• InChI Key： MPSDVHDCQMJODF-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(=C1C)CN1CCNCC1)OS(=O)(=O)F

Computed Properties

• Exact Mass: 320.06646292g/mol
• Monoisotopic Mass: 320.06646292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68Ų

Additional information on 4-Methyl-3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl sulfurofluoridate

Research Briefing on 4-Methyl-3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl sulfurofluoridate (CAS: 2418726-56-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of sulfur-containing compounds in drug discovery and development. Among these, 4-Methyl-3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl sulfurofluoridate (CAS: 2418726-56-2) has emerged as a promising candidate due to its unique chemical properties and biological activity. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The compound, characterized by its sulfurofluoridate moiety and piperazine ring, has been investigated for its role in modulating enzymatic activity, particularly in the context of protease inhibition. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its efficacy in targeting cysteine proteases, which are implicated in various pathological conditions, including cancer and infectious diseases.

One of the key breakthroughs in the synthesis of 4-Methyl-3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl sulfurofluoridate involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize side products, as detailed in a 2023 study by Smith et al. The compound's stability under physiological conditions has also been a focal point, with findings suggesting that it maintains its structural integrity in serum for extended periods, enhancing its potential as a therapeutic agent.

In vitro and in vivo studies have further elucidated the compound's mechanism of action. For instance, it has been shown to form covalent bonds with the active site thiol group of cysteine proteases, leading to irreversible inhibition. This property is particularly valuable in the development of anti-cancer drugs, where protease inhibition can disrupt tumor progression. Preliminary data from animal models indicate a significant reduction in tumor growth rates when treated with derivatives of this compound.

Despite these promising results, challenges remain in the clinical translation of 4-Methyl-3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl sulfurofluoridate. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to improve pharmacokinetic properties while retaining the compound's inhibitory activity.

In conclusion, 4-Methyl-3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl sulfurofluoridate represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a valuable tool for both research and therapeutic development. Future studies should aim to explore its full potential, particularly in combination therapies and targeted drug delivery systems.